Cas no 195703-67-4 (3,3'-Bi-1,2,5-thiadiazole, 4,4'-diphenyl-)

3,3'-Bi-1,2,5-thiadiazole, 4,4'-diphenyl- structure
195703-67-4 structure
Product Name:3,3'-Bi-1,2,5-thiadiazole, 4,4'-diphenyl-
CAS No:195703-67-4
MF:C16H10N4S2
MW:322.407399654388
CID:1387755
PubChem ID:10860248
Update Time:2025-04-20

3,3'-Bi-1,2,5-thiadiazole, 4,4'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 3,3'-Bi-1,2,5-thiadiazole, 4,4'-diphenyl-
    • 3-phenyl-4-(4-phenyl-1,2,5-thiadiazol-3-yl)-1,2,5-thiadiazole
    • 195703-67-4
    • DTXSID00446222
    • Inchi: 1S/C16H10N4S2/c1-3-7-11(8-4-1)13-15(19-21-17-13)16-14(18-22-20-16)12-9-5-2-6-10-12/h1-10H
    • InChI Key: YNZNBIHICGGSAG-UHFFFAOYSA-N
    • SMILES: S1N=C(C2C=CC=CC=2)C(C2C(C3C=CC=CC=3)=NSN=2)=N1

Computed Properties

  • Exact Mass: 322.0349
  • Monoisotopic Mass: 322.03468868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 51.56
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